Cas no 76730-63-7 (Cyclobutanecarbonylchloride, 3-(cyclobutylmethyl)-)

• Product Name: Cyclobutanecarbonylchloride, 3-(cyclobutylmethyl)-
• CAS No: 76730-63-7
• MF: C₁₀H₁₅ClO
• MW: 186.678502321243
• CID: 548484
• PubChem ID: 45081622
• Update Time: 2025-04-19

Cyclobutanecarbonylchloride, 3-(cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarbonylchloride, 3-(cyclobutylmethyl)-
• Cyclobutanecarbonyl chloride, 3-(cyclobutylmethyl)- (9CI)
• 3-(cyclobutylmethyl)cyclobutane-1-carbonyl chloride
• 76730-63-7
• SCHEMBL11464690
• DTXSID30664730

• Inchi： 1S/C10H15ClO/c11-10(12)9-5-8(6-9)4-7-2-1-3-7/h7-9H,1-6H2
• InChI Key： BXKLAAHITJYONO-UHFFFAOYSA-N
• SMILES： ClC(C1CC(C1)CC1CCC1)=O

Computed Properties

• Exact Mass: 186.08125
• Monoisotopic Mass: 186.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 17.07